1-(5-Iodopyridin-2-yl)-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C9H6IN3O2
• Molecular Weight: 315.07 g/mol
• IUPAC Name: 1-(5-iodopyridin-2-yl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C9H6IN3O2/c10-7-1-2-8(11-4-7)13-5-6(3-12-13)9(14)15/h1-5H,(H,14,15)
• InChI Key: XSRCGPMFHJCURY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1I)N2C=C(C=N2)C(=O)O

Description

1-(5-Iodopyridin-2-yl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H6IN3O2 and its molecular weight is 315.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1H-pyrazole-4-carboxylic acid ethyl ester (2.00 g), 5-iodo-2-fluoropyridine (1.68 g), copper (I) iodide (136 mg), N,N′-dimethyl-1,2-cyclohexanediamine (5 ml) and potassium carbonate (4.06 g) was stirred at 120° C. for 48 hours. After completion of the reaction, water was added and extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and concentrated. The residue was dissolved in ethanol (10 ml), sodium hydroxide (568 mg) was added and the mixture was stirred at room temperature overnight. The reaction solution was concentrated by an evaporator, the aqueous solution was acidified by the addition of 1N hydrochloric acid aqueous solution and extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and concentrated to give the titled compound (207 mg) as a dark brown solid.